4-Acetylbutyric Acid
4-Acetylbutyric Acid
5-Keto-N-caproic acid, also known as 4-acetylbutyric acid or 5-oxohexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 5-Keto-N-caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Keto-N-caproic acid has been detected in multiple biofluids, such as saliva and urine. Within the cell, 5-keto-N-caproic acid is primarily located in the cytoplasm and adiposome. 5-Keto-N-caproic acid can be biosynthesized from hexanoic acid.
5-oxohexanoic acid is a medium-chain fatty acid comprising hexanoic acid carrying a 5-oxo group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo monocarboxylic acid, an oxo fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from a hexanoic acid. It is a conjugate acid of a 5-oxohexanoate.
5-oxohexanoic acid is a medium-chain fatty acid comprising hexanoic acid carrying a 5-oxo group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo monocarboxylic acid, an oxo fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from a hexanoic acid. It is a conjugate acid of a 5-oxohexanoate.
Brand Name:
Vulcanchem
CAS No.:
3128-06-1
VCID:
VC0042891
InChI:
InChI=1S/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9)
SMILES:
CC(=O)CCCC(=O)O
Molecular Formula:
C6H10O3
Molecular Weight:
130.14 g/mol
4-Acetylbutyric Acid
CAS No.: 3128-06-1
Reference Standards
VCID: VC0042891
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol
| CAS No. | 3128-06-1 |
|---|---|
| Product Name | 4-Acetylbutyric Acid |
| Molecular Formula | C6H10O3 |
| Molecular Weight | 130.14 g/mol |
| IUPAC Name | 5-oxohexanoic acid |
| Standard InChI | InChI=1S/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9) |
| Standard InChIKey | MGTZCLMLSSAXLD-UHFFFAOYSA-N |
| SMILES | CC(=O)CCCC(=O)O |
| Canonical SMILES | CC(=O)CCCC(=O)O |
| Boiling Point | 274.5 °C |
| Melting Point | 13.5 °C |
| Description | 5-Keto-N-caproic acid, also known as 4-acetylbutyric acid or 5-oxohexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 5-Keto-N-caproic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5-Keto-N-caproic acid has been detected in multiple biofluids, such as saliva and urine. Within the cell, 5-keto-N-caproic acid is primarily located in the cytoplasm and adiposome. 5-Keto-N-caproic acid can be biosynthesized from hexanoic acid. 5-oxohexanoic acid is a medium-chain fatty acid comprising hexanoic acid carrying a 5-oxo group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo monocarboxylic acid, an oxo fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from a hexanoic acid. It is a conjugate acid of a 5-oxohexanoate. |
| Synonyms | 4-Acetylbutyric Acid; 5-Ketocaproic Acid; 5-Ketohexanoic Acid; 5-Oxocaproic Acid; 5-Oxohexanoic Acid; NSC 5281; γ-Acetylbutyric Acid; δ-Ketocaproic Acid; δ-Ketohexanoic Acid; δ-Oxocaproic Acid |
| PubChem Compound | 18407 |
| Last Modified | Nov 11 2021 |
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